5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95%

• IUPAC Name: 5-(3-chloro-4-methoxycarbonylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H10ClNO4/c1-20-14(19)11-3-2-8(5-12(11)15)9-4-10(13(17)18)7-16-6-9/h2-7H,1H3,(H,17,18)
• InChI Key: FMMSPTOFOWLMDF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=CN=C2)C(=O)O)Cl
• Molecular Formula: C14H10ClNO4
• DSSTOX Substance ID: DTXSID70688334
• Molecular Weight: 291.68 g/mol
• CAS RN: 1261950-37-1

Description

5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid (5-CMPNA) is a synthetic compound that has been used in research and laboratory experiments for a variety of purposes. It is a chemical derivative of nicotinic acid, and has a wide range of applications in scientific research. 5-CMPNA is a potent inhibitor of aldehyde dehydrogenase, an enzyme involved in the metabolism of alcohol and other aldehydes. It has been used in a variety of biochemical and physiological experiments, and has been shown to have a number of advantages and limitations.

Scientific Research Applications

5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been used in a wide range of scientific research applications. It has been used as a tool to study the mechanism of action of aldehyde dehydrogenase, an enzyme involved in the metabolism of alcohol and other aldehydes. It has also been used to study the effects of alcohol on the liver, as well as the effects of other aldehydes on the body. Additionally, 5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been used to study the effects of drugs on the body, as well as the effects of various environmental toxins.

Mechanism of Action

5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% acts as a potent inhibitor of aldehyde dehydrogenase. It binds to the active site of the enzyme, preventing it from catalyzing the oxidation of aldehydes. This inhibition of the enzyme leads to an accumulation of aldehydes in the body, which can have a variety of effects depending on the type of aldehyde.
Biochemical and Physiological Effects
5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. In particular, it has been shown to inhibit the metabolism of alcohol and other aldehydes, leading to an accumulation of these substances in the body. This can lead to a variety of effects, such as increased blood alcohol levels and increased levels of aldehyde-related toxins in the body. Additionally, 5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to have an effect on the activity of certain enzymes involved in the metabolism of drugs and environmental toxins.

Advantages and Limitations for Lab Experiments

5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a potent inhibitor of aldehyde dehydrogenase, making it useful for studying the effects of aldehydes on the body. However, there are some limitations to its use. For example, it can be toxic in high concentrations, and can also interfere with the metabolism of certain drugs and environmental toxins.

Future Directions

There are a number of potential future directions for the use of 5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% in scientific research. One potential area of research is the use of 5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% to study the effects of alcohol on the body. Additionally, it could be used to study the effects of environmental toxins on the body, as well as the effects of drugs on the body. Additionally, it could be used to study the mechanism of action of aldehyde dehydrogenase, as well as the effects of aldehydes on the body. Finally, it could be used to develop new drugs or treatments for a variety of conditions.

Synthesis Methods

5-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95% can be synthesized from a variety of starting materials. The most common method involves the reaction of 3-chloro-4-methoxybenzaldehyde with nicotinic acid in the presence of a catalytic amount of a base. The reaction is typically carried out in an aqueous medium at a temperature of around 80°C. The product is then isolated by precipitation or filtration and purified by recrystallization.